Cas no 116444-42-9 (methyl 6-hydroxy-2-methoxyhex-2-enoate)

• Product Name: methyl 6-hydroxy-2-methoxyhex-2-enoate
• CAS No: 116444-42-9
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 2614688
• PubChem ID: 71339145
• Update Time: 2025-04-21

methyl 6-hydroxy-2-methoxyhex-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 6-hydroxy-2-methoxyhex-2-enoate
• 116444-42-9
• DTXSID90766628

• Inchi： 1S/C8H14O4/c1-11-7(8(10)12-2)5-3-4-6-9/h5,9H,3-4,6H2,1-2H3
• InChI Key： RTVKJIQJMZCYQO-UHFFFAOYSA-N
• SMILES： OCCCC=C(C(=O)OC)OC

Computed Properties

• Exact Mass: 174.08920892Da
• Monoisotopic Mass: 174.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 55.8Ų